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Compound of Interest

Compound Name: 3-Pentylaniline

Cat. No.: B3145403 Get Quote

Technical Guide to the Safe Handling of 3-
Pentylaniline
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: A comprehensive Safety Data Sheet (SDS) for 3-pentylaniline (CAS No. 57335-

98-5) is not readily available. The following guide has been compiled using data from its

isomers, N-pentylaniline and 4-pentylaniline, and the parent compound, aniline. This

information should be used as a precautionary guide, and a thorough risk assessment should

be conducted before handling this chemical.

Chemical Identification and Physical Properties
3-Pentylaniline is an alkylated aniline derivative. While specific experimental data for the 3-

isomer is limited, the general properties can be inferred from its structure and data from related

compounds.
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Property Data Source

CAS Number 57335-98-5 [1][2]

Molecular Formula C₁₁H₁₇N [2]

Molecular Weight 163.26 g/mol [2]

Appearance
Assumed to be a liquid, similar

to isomers

Odor
Likely a characteristic amine

odor

Note: Properties such as boiling point, melting point, flash point, and density have not been

reliably published for 3-pentylaniline. Data for isomers like 4-pentylaniline include a boiling

point of 130°C and a density of 0.919 g/mL at 25°C.[3][4]

Hazard Identification and GHS Classification
Based on the hazard classifications of N-pentylaniline and the general hazards of aromatic

amines, 3-pentylaniline should be handled as a hazardous substance.[5] The anticipated GHS

classifications are summarized below.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation

Aquatic Hazard, Long-Term Category 3
H412: Harmful to aquatic life

with long lasting effects
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(Data extrapolated from N-pentylaniline and other related compounds)[5][6]

Signal Word:Warning

Anticipated Hazard Statements (H-phrases):

H302: Harmful if swallowed.[5]

H312: Harmful in contact with skin.[5]

H332: Harmful if inhaled.[5]

H315: Causes skin irritation.[5]

H319: Causes serious eye irritation.[5]

H412: Harmful to aquatic life with long lasting effects.[6]

Anticipated Precautionary Statements (P-phrases):

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[5]

P270: Do not eat, drink or smoke when using this product.[6]

P273: Avoid release to the environment.[6]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[6]

P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.[6]

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[5]

P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

[5]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[7]
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P501: Dispose of contents/container to an approved waste disposal plant.[7]

Experimental Protocols and Handling Precautions
The following protocols are general best practices for handling alkylated anilines and should be

adapted to specific laboratory conditions through a formal risk assessment.

Engineering Controls
All work with 3-pentylaniline must be performed in a properly functioning chemical fume

hood.[8]

Ensure that a safety shower and eyewash station are easily accessible in the immediate

work area.[8]

Personal Protective Equipment (PPE)
PPE Type Specifications

Eye and Face
Chemical safety goggles or a face shield where

splashing is possible.

Hand Protection

Nitrile gloves are generally sufficient for short-

term use, but glove compatibility should be

verified with the manufacturer.[8] Change gloves

immediately if contaminated.

Skin and Body

A full-length laboratory coat, long pants, and

closed-toe shoes are mandatory.[8] Consider a

chemically resistant apron for larger quantities.

Respiratory

Not typically required when work is conducted in

a fume hood. If vapors cannot be controlled, a

NIOSH-approved respirator with an organic

vapor cartridge is necessary.

Safe Handling and Storage Workflow
The following diagram outlines the logical workflow for the safe handling of 3-pentylaniline
from acquisition to disposal.
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Caption: A logical workflow for the safe handling of hazardous chemicals.

Storage Requirements
Store in a tightly closed container in a cool, dry, and well-ventilated area.[9]

Keep away from sources of ignition, strong oxidizing agents, and acids.[8][9]

Store in a locked poison room or a designated area accessible only to authorized personnel.

[9]

Protect from light and moisture, as anilines can darken upon exposure to air and light.[9]

Emergency Procedures
First Aid Measures
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Exposure Route First Aid Protocol Source

Inhalation

Remove the individual to fresh

air. If breathing is difficult,

administer oxygen. If not

breathing, give artificial

respiration. Seek immediate

medical attention.

[8][9]

Skin Contact

Immediately flush skin with

plenty of water for at least 15

minutes while removing

contaminated clothing and

shoes. Seek immediate

medical attention. Wash

clothing before reuse.

[8][9]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.

Remove contact lenses if

present. Seek immediate

medical attention.

[8][9]

Ingestion

Do not induce vomiting. If the

person is conscious, rinse their

mouth with water. Never give

anything by mouth to an

unconscious person. Seek

immediate medical attention.

[8][9]

Accidental Release Measures
Small Spills: Absorb the spill with an inert material such as vermiculite, sand, or earth. Place

the contaminated material into a suitable, labeled container for disposal.[9]

Large Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection.

Prevent the spill from entering drains or waterways. Contain the spill and collect the material
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for disposal.[7]

Ensure adequate ventilation of the affected area after cleanup.

Fire-Fighting Measures
Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical, or carbon dioxide.

[10]

Hazards from Combustion: Combustion may produce toxic fumes of ammonia and nitrogen

oxides.[10]

Firefighter Protection: Wear self-contained breathing apparatus (SCBA) and full protective,

liquid-tight clothing.[10]

Disposal Considerations
Dispose of 3-pentylaniline and any contaminated materials as hazardous waste.

All waste must be placed in sealed, properly labeled containers.

Disposal must be carried out by a licensed waste disposal company in accordance with all

local, regional, and national regulations.[10] Do not allow the material to enter drains or

waterways.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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